Cas no 29536-44-5 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-
• CAS No: 29536-44-5
• Molecular Formula: C₁₇H₁₄O₈
• Molecular Weight: 346.28826
• CID: 273266
• PubChem ID: 5317291

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-
• Eupatoletin
• 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxychromen-4-one
• 3,3',4',5-tetrahydroxy-6,7-dimethoxyflavone
• 3,5,3',4'-tetrahydroxy-6,7-dimethoxyflavone
• 6,7-dimethoxy-3,5,3',4'-tetrahydroxyflavone
• 6,7-dimethoy-3,5,3',4'-tetrahydroxylflavone
• Eupatolitin
• FS-7913
• CS-0637328
• DTXSID80183724
• Q5409931
• HY-N10886
• CHEBI:81340
• FLAVONE, 3,3',4',5-TETRAHYDROXY-6,7-DIMETHOXY-
• AKOS040735123
• LMPK12112994
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-
• C17788
• 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-4H-1-benzopyran-4-one
• 2-(3, 4-dihydroxyphenyl)-3, 5-dihydroxy-6, 7-dimethoxychromen-4-one
• 9KB4QHZ4YG
• 29536-44-5
• UNII-9KB4QHZ4YG
• 6-Methoxy-7-methylquercetin
• 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy-4H-chromen-4-one
• DA-53064
• DTXCID20106215

• InChIKey： WYKWHSPRHPZRCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14O8/c1-23-11-6-10-12(14(21)17(11)24-2)13(20)15(22)16(25-10)7-3-4-8(18)9(19)5-7/h3-6,18-19,21-22H,1-2H3
• SMILES： COC1=C(C(=C2C(=C1)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)O)O)OC

Computed Properties

• Exact Mass: 346.06900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.06886740g/mol
• Heavy Atom Count: 25
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• LogP: 2.29960
• PSA: 129.59000
• Color/Form: Yellow cryst.

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy- Security Information

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-6,7-dimethoxy- Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols